rel-Linoleic acid-biotin

• Molecular Formula: C28H48N4O3S
• Molecular Weight: 520.8 g/mol
• InChI: InChI=1S/C28H48N4O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-25(33)31-32-26(34)21-18-17-19-24-27-23(22-36-24)29-28(35)30-27/h6-7,9-10,23-24,27H,2-5,8,11-22H2,1H3,(H,31,33)(H,32,34)(H2,29,30,35)/b7-6-,10-9-/t23-,24-,27-/m0/s1
• InChIKey: DYDABARMVFMPOO-UDVWCWRUSA-N

rel-Linoleic Acid-Biotin: Chemical Identity and Procurement

rel-Linoleic acid-biotin (CAS 2692623-19-9) is a biotinylated derivative of the essential omega-6 polyunsaturated fatty acid, linoleic acid . Chemically, it is defined as (9Z,12Z)-octadecadienoic acid linked to biotin via a hydrazide bond, with a molecular formula of C28H48N4O3S and a molecular weight of 520.77 g/mol . This conjugate is synthesized as an affinity probe designed to detect and characterize protein interactions with linoleic acid, particularly with fatty acid binding proteins (FABPs), thereby serving as a critical tool in lipid signaling and metabolism studies .

Affinity probe designed for linoleic acid-protein interaction studies

Consistent purity specification across multiple research suppliers

Predicted moderate lipophilicity and molecular size profile

rel-Linoleic Acid-Biotin: Why Specificity Matters

Direct substitution of rel-linoleic acid-biotin with other biotinylated fatty acids, such as oleic acid-biotin or arachidonic acid-biotin, introduces confounding variables due to differing hydrocarbon chain lengths, degrees of unsaturation, and resulting physicochemical properties, including lipophilicity (LogP) and solubility [1]. These structural variations directly impact binding specificity and affinity for protein partners like FABPs, which exhibit distinct preferences for their cognate fatty acid ligands . Consequently, the selection of a specific fatty acid-biotin conjugate is not a trivial exchange but a critical experimental design choice to ensure the biological relevance and accuracy of the interaction being probed.

Using oleic acid-biotin or arachidonic acid-biotin alters fatty acid chain length and unsaturation, shifting FABP binding selectivity.

Predicted lipophilicity differs markedly from longer-chain analogs, which may affect solubility and membrane partitioning.

Substituting with a different fatty acid-biotin probe addresses a different biological question due to FABP ligand selectivity.

• [1] 西安瑞禧生物科技有限公司. (2026, February 24). 资料专栏-新品上市-Oleic Acid-Biotin 油酰胺-生物素的描述. View Source

rel-Linoleic Acid-Biotin Procurement Evidence

Molecular Weight Comparison

The molecular weight of rel-linoleic acid-biotin is significantly lower than that of arachidonic acid-biotin, a primary comparator in the polyunsaturated fatty acid (PUFA) class . This size difference is a direct result of the fatty acid chain length and number of double bonds. rel-linoleic acid-biotin has a molecular weight of 520.77 g/mol, while arachidonic acid-biotin has a molecular weight of 614.93 g/mol .

Molecular Weight

Head-to-head

520.77 g/mol vs 614.93 g/mol (Arachidonic Acid-Biotin)

Lower MW may support studies of size-restricted binding pockets.

18.1% higher MW for comparator; structure C28 vs C35

Evidence Dimension	Molecular Weight
Target Compound Data	520.77 g/mol
Comparator Or Baseline	Arachidonic acid-biotin: 614.93 g/mol
Quantified Difference	94.16 g/mol (18.1% higher for comparator)
Conditions	Chemical structure comparison (C28H48N4O3S vs. C35H58N4O3S)

Why This Matters

A lower molecular weight may be advantageous for applications requiring higher molar concentrations or when studying size-restricted binding pockets.

Lipophilicity (LogP) Comparison

The predicted LogP value, a key indicator of a molecule's lipophilicity, differs substantially between rel-linoleic acid-biotin and its higher-molecular-weight analog . Based on vendor-supplied predicted data, rel-linoleic acid-biotin exhibits a LogP of 0, whereas arachidonic acid-biotin is predicted to have a LogP of 6.43 . This difference reflects the significant impact of the additional carbon chain length and increased unsaturation in arachidonic acid.

Predicted Lipophilicity

Predicted (vendor)

LogP 0 vs 6.43 (Arachidonic Acid-Biotin)

Markedly lower LogP may shift solubility and membrane partitioning profile.

Based on vendor-supplied predicted data; experimental verification not provided.

Evidence Dimension	Predicted Lipophilicity (LogP)
Target Compound Data	LogP = 0
Comparator Or Baseline	Arachidonic acid-biotin: LogP = 6.43
Quantified Difference	6.43 LogP units lower for rel-linoleic acid-biotin
Conditions	Predicted data provided by vendor (InvivoChem)

Why This Matters

A LogP of 0 suggests that rel-linoleic acid-biotin may possess a better balance of hydrophilicity and lipophilicity, potentially translating to different solubility and membrane permeability characteristics compared to more lipophilic arachidonic acid-biotin .

Functional Specificity as Affinity Probe

rel-linoleic acid-biotin is specifically designed and marketed as an affinity probe to detect and study protein complexes formed with linoleic acid, a distinct omega-6 fatty acid . While other conjugates like oleic acid-biotin and arachidonic acid-biotin serve analogous purposes for their respective fatty acids, direct functional comparisons in a standardized assay are not publicly available [1]. The design rationale is based on the known selectivity of fatty acid binding proteins (FABPs) for specific fatty acid ligands .

Functional Specificity

Class-level inference

Probe design targets linoleic acid-FABP complexes

Probe identity determines captured protein partners; substitution answers different biology.

Standardized comparative functional data not publicly available.

Evidence Dimension	Functional Specificity as an Affinity Probe
Target Compound Data	Designed to detect linoleic acid-protein complexes (specifically mentions FABPs)
Comparator Or Baseline	Oleic acid-biotin (for oleic acid) and Arachidonic acid-biotin (for arachidonic acid)
Quantified Difference	Not applicable; based on distinct ligand identity.
Conditions	Based on product descriptions from multiple vendors (Cayman, GlpBio, AnjieChem) and known FABP ligand preferences.

Why This Matters

For researchers investigating linoleic acid-specific biology, using this probe is essential to ensure the biological relevance of the captured protein partners. Substituting with an oleic acid or arachidonic acid probe would answer a different biological question.

• [1] 安捷化学. (n.d.). Linoleic Acid-biotin (产品编号：未知). Retrieved April 23, 2026. View Source

Commercial Availability and Purity

rel-Linoleic acid-biotin is commercially available from multiple reputable suppliers with a standardized purity specification of ≥95% . This consistency in quality across vendors such as MedChemExpress (HY-166238, 95.0%), Cayman Chemical (Item No. 10010623, ≥95%), and Larodan (>95%) ensures reliable experimental performance and simplifies cross-study comparisons .

Commercial Purity

Supplier-specified

≥95% (reported by multiple vendors)

Consistent high purity across suppliers supports reproducibility.

Independent verification not provided; CoA data from vendors.

Evidence Dimension	Commercial Purity
Target Compound Data	≥95% (as reported by multiple vendors)
Comparator Or Baseline	Other fatty acid-biotin conjugates from similar vendors (also typically ≥95%)
Quantified Difference	Consistent with class standard.
Conditions	Vendor Certificate of Analysis (CoA) data; independent verification not provided.

Why This Matters

A well-established supply chain with consistent, high purity reduces the risk of batch-to-batch variability, a critical factor for reproducible and publishable research.

rel-Linoleic Acid-Biotin Application Scenarios

Pull-down Assays for Binding Partners

The primary application for rel-linoleic acid-biotin is as an affinity probe in pull-down assays, leveraging the high-affinity biotin-streptavidin interaction to isolate and identify proteins that specifically bind to linoleic acid. This scenario is directly supported by the probe's design as a linoleic acid detection tool . The lower molecular weight and balanced lipophilicity (LogP=0) compared to arachidonic acid-biotin may be advantageous when working with proteins that have size- or polarity-sensitive binding pockets.

FABP Ligand Selectivity Studies

This compound is ideally suited for studies comparing the binding affinity and selectivity of different FABP isoforms for various fatty acid ligands . Its use is directly relevant for probing the interaction between linoleic acid and FABPs, as this is its stated biological purpose . The consistent, high purity (≥95%) across vendors ensures that the observed interactions are attributable to the linoleic acid-biotin conjugate and not to interfering impurities.

Lipidomics Quality Control

Given its defined chemical structure (C28H48N4O3S) and widespread commercial availability , rel-linoleic acid-biotin can serve as a precise molecular standard for lipidomics workflows. This is particularly relevant for mass spectrometry (MS) applications, where its distinct mass (520.77 g/mol) and high purity provide a reliable reference point for the identification and quantification of biotinylated lipid species in complex biological samples.

Application

Selection Property

Validation Focus

Pull-down assay for linoleic acid-binding proteins

Linoleic acid-specific affinity handle with moderate predicted lipophilicity

Pull-down specificity and streptavidin-based reproducibility

FABP isoform selectivity profiling

Designed probe for linoleic acid-FABP interaction

FABP binding affinity and isoform selectivity assessment

Lipidomics MS reference standard

Defined molecular mass and consistent high purity

Mass accuracy and purity confirmation in MS workflows